4-(5-Bromothiazol-2-YL)morpholine

• IUPAC Name: 4-(5-bromo-1,3-thiazol-2-yl)morpholine
• InChI: InChI=1S/C7H9BrN2OS/c8-6-5-9-7(12-6)10-1-3-11-4-2-10/h5H,1-4H2
• InChI Key: UJOKEKHNLUXDEY-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC=C(S2)Br
• Molecular Formula: C7H9BrN2OS
• DSSTOX Substance ID: DTXSID60671679
• Molecular Weight: 249.13 g/mol
• CAS No.: 933728-73-5

Description

Molecular Structure Analysis

The molecular formula of 4-(5-Bromothiazol-2-YL)morpholine is C7H9BrN2OS. The compound has a molecular weight of 249.13 g/mol. The InChI code for this compound is 1S/C7H9BrN2OS/c8-6-5-9-7(12-6)10-1-3-11-4-2-10/h5H,1-4H2.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 249.13 g/mol. It has a topological polar surface area of 53.6 Ų. The compound has a rotatable bond count of 1. The exact mass and monoisotopic mass of the compound are 247.96190 g/mol. The compound is solid at room temperature.

Scientific Research Applications

Synthesis and Biological Applications

• Glucosidase Inhibition and Antioxidant Activity : Benzimidazoles containing a morpholine skeleton, similar to 4-(5-Bromothiazol-2-YL)morpholine, were synthesized and found to act as glucosidase inhibitors with antioxidant activities. These compounds exhibited significant scavenging activity in various in vitro antioxidant assays (Özil, Baltaş, & Parlak, 2018).

Chemical Reactions and Synthesis

• Reaction with Hydrazine Hydrate : Research indicates that derivatives of morpholine, like this compound, can react with hydrazine hydrate to form different compounds. This reaction highlights the versatility of morpholine derivatives in chemical synthesis (Чумаченко, Шаблыкин, & Броварец, 2014).

Pharmaceutical and Therapeutic Potential

• Inhibitors of Phosphoinositide 3-Kinase : Compounds like 4-(1,3-Thiazol-2-yl)morpholine derivatives have been identified as potent inhibitors of phosphoinositide 3-kinase, demonstrating their potential in therapeutic applications, particularly in oncology (Alexander et al., 2008).

Antimicrobial Applications

• Antimicrobial and Antifungal Effects : Morpholine-containing derivatives, related to this compound, have shown promising antibacterial and antifungal effects. This suggests potential applications in addressing microbial infections (Yeromina et al., 2019).

Safety and Hazards

The compound is labeled with the signal word “Danger” and has the hazard statement H301. Precautionary statements include P301+P310. It is recommended to avoid breathing mist, gas or vapours, and to avoid contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is advised.

Mechanism of Action

Target of Action

The bromo group on the thiazole ring makes it a potential reagent for organic synthesis. Bromo groups are often used as leaving groups in substitution reactions, allowing for the attachment of various functional groups to the molecule.

Mode of Action

As a potential reagent for organic synthesis, it is likely to interact with its targets through substitution reactions.

Pharmacokinetics

Some physicochemical properties such as high gastrointestinal absorption and bbb permeability are indicated . The compound also shows inhibitory effects on certain cytochrome P450 enzymes, which could impact its metabolism .

Action Environment

The action of 4-(5-Bromothiazol-2-YL)morpholine can be influenced by environmental factors. For instance, it is recommended to store the compound in an inert atmosphere at 2-8°C to maintain its stability .

Biochemical Analysis

Biochemical Properties

4-(5-Bromothiazol-2-YL)morpholine plays a significant role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. The bromine atom in the thiazole ring can influence the electronic properties of the molecule, making it more susceptible to certain reactions. This compound has been observed to interact with enzymes involved in nucleophilic substitution reactions, where the bromine atom is replaced by another group. Additionally, the morpholine ring can participate in acid-base reactions due to the presence of the nitrogen atom.

Cellular Effects

This compound has been shown to affect various types of cells and cellular processes. It can influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound has been observed to alter the expression of specific genes involved in metabolic pathways, leading to changes in cellular metabolism. Additionally, it can impact cell signaling pathways by interacting with key proteins and enzymes, thereby affecting cellular responses.

Molecular Mechanism

The mechanism of action of this compound involves several molecular interactions. At the molecular level, this compound can bind to specific biomolecules, leading to enzyme inhibition or activation. For example, it has been observed to inhibit certain enzymes involved in metabolic pathways, resulting in changes in gene expression. Additionally, the bromine atom in the thiazole ring can participate in nucleophilic substitution reactions, further influencing the compound’s biochemical properties.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. This compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under specific conditions, but its degradation can lead to the formation of by-products that may have different biochemical properties. Long-term exposure to this compound in in vitro or in vivo studies has revealed potential changes in cellular function, including alterations in gene expression and metabolic pathways.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, this compound has been observed to modulate specific biochemical pathways without causing significant adverse effects. At higher doses, it can lead to toxic or adverse effects, including alterations in cellular metabolism and gene expression. Threshold effects have been observed, where the compound’s impact on cellular function becomes more pronounced at higher concentrations.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate metabolic flux and metabolite levels. This compound has been shown to influence the activity of enzymes involved in nucleophilic substitution reactions, leading to changes in metabolite levels. Additionally, it can affect the expression of genes involved in metabolic pathways, further influencing cellular metabolism.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions can affect the compound’s localization and accumulation within different cellular compartments. For example, the presence of the bromine atom in the thiazole ring can influence the compound’s binding affinity to specific transporters, thereby affecting its distribution within cells.

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications that direct it to specific compartments or organelles. This compound has been observed to localize within specific cellular compartments, where it can exert its biochemical effects. For instance, the morpholine ring’s nitrogen atom can participate in interactions that direct the compound to specific organelles, influencing its activity and function.

Synthesis routes and methods

Procedure details

2,5-Dibromo-1,3-thiazole (500 mg) was mixed with morpholine (2 ml), followed by stirring at 60° C. for 5 hours. Water was added to the reaction mixture, followed by stirring for 1 hour, and the resulting insoluble matter was collected by filtration, followed by washing with water, to obtain 4-(5-bromo-1,3-thiazol-2-yl)morpholine (475 mg).